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Compound of Interest

(R)-2-Amino-3-
Compound Name:
cyclobutylpropanoic acid

Cat. No.: B574375

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available solubility data and physicochemical
properties of the non-proteinogenic amino acid, (R)-2-Amino-3-cyclobutylpropanoic acid. It
also outlines a comprehensive experimental protocol for solubility determination, adaptable for
this specific compound, and presents a logical workflow for such an analysis.

Physicochemical Properties

(R)-2-Amino-3-cyclobutylpropanoic acid, an alanine derivative, possesses a unique
cyclobutyl moiety that influences its steric and electronic properties.[1][2] A summary of its key
physicochemical parameters is presented in Table 1. The computed XLogP3-AA value of -1.4
suggests a hydrophilic nature, indicating a preference for aqueous environments.
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Property Value Source
Molecular Formula C7H13NO:2 MedChemExpress
Molecular Weight 143.18 g/mol MedChemExpress
CAS Number 174266-00-3 MedChemExpress
Appearance White to off-white solid MedChemExpress
Computed XLogP3-AA -1.4 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 3 PubChem
Topological Polar Surface Area  63.3 A2 PubChem

Solubility Data

Quantitative solubility data for (R)-2-Amino-3-cyclobutylpropanoic acid is limited in publicly
available literature. The available data point for its solubility in water is summarized in Table 2.
It is important to note that the specified conditions include the use of ultrasonication and heat,
which were necessary to achieve this concentration. This suggests that the solubility at room
temperature under standard conditions may be lower.

Molar
Solvent Concentration . Conditions Source
Equivalent
Ultrasonic and
_ MedChemExpres
Water 2 mg/mL 13.97 mM warming and

heat to 60°C

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of an amino acid like (R)-2-
Amino-3-cyclobutylpropanoic acid. This protocol can be adapted for various solvents and
temperatures.
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Obijective: To determine the equilibrium solubility of (R)-2-Amino-3-cyclobutylpropanoic acid
in a given solvent at a specified temperature.

Materials:

¢ (R)-2-Amino-3-cyclobutylpropanoic acid

o Selected solvent (e.g., deionized water, ethanol, DMSO)

 Vials with screw caps

e Analytical balance

o Temperature-controlled shaker or incubator

e Centrifuge

e Syringe filters (e.g., 0.22 pum)

e High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

¢ Volumetric flasks and pipettes

Procedure:

o Preparation of Saturated Solutions:

o Add an excess amount of (R)-2-Amino-3-cyclobutylpropanoic acid to a series of vials.
The excess solid is crucial to ensure that equilibrium with the saturated solution is
reached.

o Add a precise volume of the desired solvent to each vial.

o Securely cap the vials to prevent solvent evaporation.

» Equilibration:

o Place the vials in a temperature-controlled shaker set to the desired temperature (e.g.,
25°C, 37°C).
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o Agitate the samples for a sufficient period to reach equilibrium. For amino acids, this can
range from 24 to 72 hours. It is advisable to take measurements at different time points
(e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing.

o Sample Collection and Preparation:

o Once equilibrium is reached, allow the vials to stand undisturbed at the set temperature for
at least 2 hours to allow the excess solid to settle.

o Carefully withdraw a sample from the supernatant using a syringe.

o Immediately filter the sample through a syringe filter (e.g., 0.22 um) into a clean vial to
remove any undissolved solid.

e Quantification:

o Using HPLC (Preferred Method):

Prepare a series of standard solutions of known concentrations of (R)-2-Amino-3-
cyclobutylpropanoic acid in the same solvent.

» Generate a calibration curve by injecting the standards into the HPLC and plotting the
peak area against concentration.

» Dilute the filtered sample solution with a known factor to fall within the range of the
calibration curve.

» Inject the diluted sample into the HPLC and determine its concentration from the
calibration curve.

» Calculate the original solubility by multiplying the measured concentration by the dilution
factor.

o Using UV-Vis Spectrophotometry (Alternative):

» This method is suitable if the compound has a chromophore. A derivatization agent
(e.g., ninhydrin) may be necessary for amino acids that do not absorb UV light.
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» Follow a similar procedure of creating a calibration curve with standards of known
concentrations.

= Measure the absorbance of the diluted, filtered sample.

» Calculate the concentration from the calibration curve and account for the dilution.

» Data Reporting:

o Report the solubility in mg/mL and mM, specifying the solvent and the temperature at
which the measurement was performed.

Workflow for Solubility Assessment

The following diagram illustrates a general workflow for the experimental determination and
analysis of the solubility of a novel amino acid derivative.
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Workflow for Solubility Assessment of a Novel Amino Acid Derivative

Compound Acquisition Solvent Selection
((R)-2-Amino-3-cyclobutylpropanoic acid) (Water, Ethanol, DMSO, etc.)

Preparation of Slurry

(Excess solid in solvent)

Equilibration
(Temperature-controlled shaking for 24-72h)

Phase Separation
(Centrifugation / Settling)

Collect Supernatant

Sample Filtration Preparation of Standards
(0.22 pm syringe filter) (Calibration Curve Generation)

Analytical Quantification
(HPLC or Spectrophotometry)

Data Analysis & Reporting
(Solubility in mg/mL and mM)
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Caption: A general experimental workflow for determining the solubility of a novel amino acid
derivative.

Biological Context

(R)-2-Amino-3-cyclobutylpropanoic acid is classified as an alanine derivative. While specific
biological activities for this compound are not extensively documented, amino acid derivatives,
in general, are known to have various physiological effects.[2] For instance, a structurally
similar compound, (2R)-2-amino-3-(1-methylcyclobutyl)propanoic acid hydrochloride, has been
investigated as a potential neurotransmitter modulator that may influence glutamate receptors.
This suggests that non-proteinogenic amino acids with cyclic side chains could be of interest in
neurological research. However, further studies are required to determine the specific biological
role, if any, of (R)-2-Amino-3-cyclobutylpropanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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